12beta-Hydroxy-5beta-cholan-24-oic Acid

Specification

• CAS No.: 15173-23-6
• Molecular Formula: C24H40O3
• Molecular Weight: 376.6 g/mol
• IUPAC Name: (4R)-4-[(5S,8R,9S,10S,12R,13R,14S,17R)-12-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
• Standard InChI: InChI=1S/C24H40O3/c1-15(7-12-22(26)27)18-10-11-19-17-9-8-16-6-4-5-13-23(16,2)20(17)14-21(25)24(18,19)3/h15-21,25H,4-14H2,1-3H3,(H,26,27)/t15-,16+,17+,18-,19+,20+,21-,23+,24-/m1/s1
• Standard InChI Key: OBUOWZOYJNAMCZ-ORVKXXEISA-N
• Isomeric SMILES: C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1([C@@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3(CCCC4)C)O)C
• SMILES: CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCCC4)C)O)C
• Canonical SMILES: CC(CCC(=O)O)C1CCC2C1(C(CC3C2CCC4C3(CCCC4)C)O)C

Introduction

12beta-Hydroxy-5beta-cholan-24-oic Acid, also known as 12b-hydroxy-5b-cholanoic acid, is a bile acid derivative with significant relevance in biochemical and medical research. This compound belongs to the class of C24 bile acids, alcohols, and derivatives, which are crucial for digestion and absorption of fats in the gastrointestinal tract.

Synonyms and Identifiers

This compound has several synonyms that reflect its structural features:

• (4R)-4-[(5S,8R,9S,10S,12R,13R,14S,17R)-12-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,
  9,
  11,
  12,
  14,
  15,
  16,
  17-tetradecahydro-
  cyclopenta[a]phenanthren-
  yl]pentanoic acid

• **(5β
  ,
  ,
  )

  Hydroxycholan-
  oate**

These names highlight its complex stereochemistry.

Table: Key Identifiers for **12beta-Hydroxy

text
              -cholan
              -oic Acid**

Identifier Type	Value
PubChem CID	5283812
InChI	InChI=1S/C24H40O3/c1... (full string available via PubChem)
InChIKey	OBUOWZOYJNAMCZ-OVEHVULHSA-N

Table: Physical Description

The physical state of this compound is typically solid at room temperature.

Physical Description Table

Property	Description
-Physical State--	-Solid--

Table: Chemical Classes

This compound falls under specific chemical classes relevant to its biological function:

Chemical Classes Table

|| Class Name || Subclass Name ||
||-------------------------------||--------------------------------||
|-Lipids-- |-Sterol Lipids [ST]-- ||
|-Bile acids and derivatives [ST04]|C24 bile acids alcohols & derivatives [ST0401]|-

These classifications underscore its role in lipid metabolism.

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